Cas no 778601-47-1 (4-{(benzyloxy)carbonylamino}-2-(trifluoromethyl)benzoic acid)

• Product Name: 4-{(benzyloxy)carbonylamino}-2-(trifluoromethyl)benzoic acid
• CAS No: 778601-47-1
• MF: C₁₆H₁₂F₃NO₄
• MW: 339.265995025635
• CID: 5228967
• PubChem ID: 165824269
• Update Time: 2025-05-20

4-{(benzyloxy)carbonylamino}-2-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[(phenylmethoxy)carbonyl]amino]-2-(trifluoromethyl)-
• 4-{(benzyloxy)carbonylamino}-2-(trifluoromethyl)benzoic acid

• Inchi： 1S/C16H12F3NO4/c17-16(18,19)13-8-11(6-7-12(13)14(21)22)20-15(23)24-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,20,23)(H,21,22)
• InChI Key： LTAOXFJBHHUCFH-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(NC(OCC2=CC=CC=C2)=O)C=C1C(F)(F)F

Additional information on 4-{(benzyloxy)carbonylamino}-2-(trifluoromethyl)benzoic acid

Introduction to 4-{(benzyloxy)carbonylamino}-2-(trifluoromethyl)benzoic acid (CAS No. 778601-47-1)

4-{(benzyloxy)carbonylamino}-2-(trifluoromethyl)benzoic acid, with the CAS number 778601-47-1, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzyloxycarbonyl (Cbz) protecting group, an amino functionality, and a trifluoromethyl substituent. These properties make it a valuable intermediate in the synthesis of various biologically active molecules and drug candidates.

The molecular structure of 4-{(benzyloxy)carbonylamino}-2-(trifluoromethyl)benzoic acid consists of a benzene ring substituted with a trifluoromethyl group at the 2-position and an amino group protected by a benzyloxycarbonyl moiety at the 4-position. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The benzyloxycarbonyl protecting group is commonly used in peptide synthesis to temporarily mask the amino functionality, allowing for selective reactions at other sites.

In recent years, there has been a growing interest in compounds containing trifluoromethyl groups due to their potential therapeutic applications. Trifluoromethylated compounds have been shown to exhibit enhanced metabolic stability, improved pharmacokinetic properties, and increased potency compared to their non-fluorinated counterparts. This has led to their widespread use in the development of new drugs, particularly in the areas of oncology, neurology, and infectious diseases.

4-{(benzyloxy)carbonylamino}-2-(trifluoromethyl)benzoic acid has been studied for its potential as an intermediate in the synthesis of inhibitors targeting various enzymes and receptors. For example, it has been used in the development of inhibitors for serine proteases, which are involved in numerous physiological processes and are implicated in various diseases such as cancer and inflammation. The ability to selectively protect and deprotect the amino group using the benzyloxycarbonyl moiety allows for precise control over the synthetic route, enabling the creation of complex molecular architectures with high purity and yield.

Recent research has also explored the use of 4-{(benzyloxy)carbonylamino}-2-(trifluoromethyl)benzoic acid in combination with other functional groups to enhance its biological activity. For instance, studies have shown that incorporating additional hydrophobic or hydrophilic substituents can modulate the compound's solubility and bioavailability, thereby improving its therapeutic potential. Additionally, efforts have been made to optimize the synthetic methods for producing this compound on a larger scale, with a focus on reducing costs and environmental impact.

The synthesis of 4-{(benzyloxy)carbonylamino}-2-(trifluoromethyl)benzoic acid typically involves several steps, including the introduction of the trifluoromethyl group via electrophilic fluorination reactions and the protection of the amino group using benzyl chloroformate. Advanced synthetic techniques such as transition-metal catalysis and flow chemistry have been employed to improve the efficiency and scalability of these processes. These advancements have not only facilitated the production of this compound but have also opened up new avenues for its application in drug discovery and development.

In conclusion, 4-{(benzyloxy)carbonylamino}-2-(trifluoromethyl)benzoic acid (CAS No. 778601-47-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive intermediate for synthesizing biologically active molecules with enhanced properties. Ongoing research continues to uncover new applications for this compound, highlighting its importance in advancing our understanding of chemical biology and drug design.